Cas no 496013-47-9 (2-({3-phenylimidazo1,5-apyridin-1-yl}methylidene)propanedioic acid)

• Product Name: 2-({3-phenylimidazo1,5-apyridin-1-yl}methylidene)propanedioic acid
• CAS No: 496013-47-9
• MF: C₁₇H₁₂N₂O₄
• MW: 308.288184165955
• CID: 6043133
• PubChem ID: 4615635
• Update Time: 2025-05-21

2-({3-phenylimidazo1,5-apyridin-1-yl}methylidene)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-phenylimidazo1,5-apyridin-1-yl}methylidene)propanedioic acid
• Z56864784
• HMS1785M03
• AKOS000808338
• 496013-47-9
• AB00685887-01
• F1310-0038
• 2-((3-phenylimidazo[1,5-a]pyridin-1-yl)methylene)malonic acid
• 2-({3-phenylimidazo[1,5-a]pyridin-1-yl}methylidene)propanedioic acid
• 2-[(3-phenylimidazo[1,5-a]pyridin-1-yl)methylidene]propanedioic acid

• Inchi： 1S/C17H12N2O4/c20-16(21)12(17(22)23)10-13-14-8-4-5-9-19(14)15(18-13)11-6-2-1-3-7-11/h1-10H,(H,20,21)(H,22,23)
• InChI Key： IPDMHYFTZGQUJQ-UHFFFAOYSA-N
• SMILES： OC(/C(/C(=O)O)=C/C1=C2C=CC=CN2C(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 308.07970687g/mol
• Monoisotopic Mass: 308.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-({3-phenylimidazo1,5-apyridin-1-yl}methylidene)propanedioic acid

Recent Advances in the Study of 2-({3-phenylimidazo1,5-apyridin-1-yl}methylidene)propanedioic acid (CAS: 496013-47-9)

The compound 2-({3-phenylimidazo1,5-apyridin-1-yl}methylidene)propanedioic acid (CAS: 496013-47-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological potential.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural motif of the imidazo[1,5-a]pyridine core, combined with the propanedioic acid moiety, confers unique binding affinities to target proteins, making it a promising candidate for drug development.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step protocol that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and enhance scalability, which is critical for future preclinical and clinical studies. The synthetic route involves the condensation of 3-phenylimidazo[1,5-a]pyridine with malonic acid derivatives under controlled conditions.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are implicated in chronic inflammation and cancer progression. Preliminary data suggest that the compound exhibits low cytotoxicity in normal cells while selectively targeting diseased cells, underscoring its potential as a therapeutic agent.

Further investigations are underway to explore the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable bioavailability and stability, although challenges remain in optimizing its half-life and tissue specificity.

In conclusion, 2-({3-phenylimidazo1,5-apyridin-1-yl}methylidene)propanedioic acid represents a promising scaffold for the development of novel therapeutics. Future research should focus on elucidating its precise molecular targets and conducting rigorous preclinical evaluations to validate its safety and efficacy. The compound's unique chemical and biological properties position it as a valuable asset in the ongoing quest for innovative treatments in oncology and inflammatory diseases.